Cas no 306935-12-6 (1-{3-Amino-5-4-(tert-butyl)phenyl-2-thienyl}ethan-1-one)

• Product Name: 1-{3-Amino-5-4-(tert-butyl)phenyl-2-thienyl}ethan-1-one
• CAS No: 306935-12-6
• MF: C₁₆H₁₉NOS
• MW: 273.393162965775
• MDL: MFCD02179917
• CID: 300083
• PubChem ID: 2735230
• Update Time: 2025-05-20

1-{3-Amino-5-4-(tert-butyl)phenyl-2-thienyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3-amino-5-[4-(1,1-dimethylethyl)phenyl]-2-thienyl]-
• 1-[3-amino-5-(4-tert-butylphenyl)thiophen-2-yl]ethanone
• 1-{3-Amino-5-[4-(tert-butyl)phenyl]-2-thienyl}ethan-1-one
• 2-ACETYL-3-AMINO-5-(4-TERTBUTYLPHENYL) T
• HMS552J15
• 1-[3-amino-5-(4-tert-butylphenyl)thiophen-2-yl]ethan-1-one
• 2-Acetyl-3-amino-5-(4-tert-butylphenyl)thiophene
• BRD-K89434127-001-01-6
• MFCD02179917
• SCHEMBL3403033
• 1-{3-Amino-5-[4-(tert-butyl)phenyl]thiophene-2-carboxamide
• FT-0607175
• CS-0323696
• 306935-12-6
• A820507
• AKOS027383417
• Ethanone, 1-[3-amino-5-[4-(1,1-dimethylethyl)phenyl]-2-thienyl]-
• 1-(3-amino-5-(4-tert-butylphenyl)thiophen-2-yl)ethanone
• 1-(3-Amino-5-(4-(tert-butyl)phenyl)thiophen-2-yl)ethanone
• AS-9077
• 1-[3-amino-5-(4-tert-butylphenyl)-2-thienyl]ethanone
• DTXSID90370628
• Maybridge1_003909
• 1-(3-Amino-5-(4-(tert-butyl)phenyl)thiophen-2-yl)ethan-1-one
• 1-{3-Amino-5-4-(tert-butyl)phenyl-2-thienyl}ethan-1-one

• MDL： MFCD02179917
• Inchi： 1S/C16H19NOS/c1-10(18)15-13(17)9-14(19-15)11-5-7-12(8-6-11)16(2,3)4/h5-9H,17H2,1-4H3
• InChI Key： HOQOBNCJEIGGEO-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C=C1C1C=CC(=CC=1)C(C)(C)C)N

Computed Properties

• Exact Mass: 273.11900
• Monoisotopic Mass: 273.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Melting Point: 179 °C
• PSA: 71.33000
• LogP: 5.07860

1-{3-Amino-5-4-(tert-butyl)phenyl-2-thienyl}ethan-1-one Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-{3-Amino-5-4-(tert-butyl)phenyl-2-thienyl}ethan-1-one

1-{3-Amino-5-4-(tert-butyl)phenyl-2-thienyl}ethan-1-one: A Comprehensive Overview

CAS No 306935-12-6, commonly referred to as 1-{3-Amino-5-4-(tert-butyl)phenyl-2-thienyl}ethan-1-one, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery. The molecule comprises a thienyl ring substituted with an amino group and a tert-butylphenyl group, which contributes to its complex yet intriguing chemical profile.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic aromatic substitution and ketone formation. Recent advancements in catalytic methods have allowed for more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have explored various solvent systems and reaction conditions to optimize the yield and purity of CAS No 306935-12-6. These studies highlight the importance of understanding reaction mechanisms at a molecular level to design better synthetic pathways.

In terms of physical properties, 1-{3-Amino-5-4-(tert-butyl)phenyl-2-thienyl}ethan-1-one exhibits a melting point of approximately 125°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its characterization and subsequent use in biological assays.

The biological activity of this compound has been extensively studied, particularly in the context of its potential as an anti-cancer agent. Recent research has demonstrated that CAS No 306935-12-6 exhibits selective cytotoxicity against several human cancer cell lines, including those derived from breast, prostate, and colorectal cancers. The mechanism of action appears to involve the inhibition of key enzymes associated with cell proliferation and apoptosis regulation. Notably, studies have shown that the compound induces mitochondrial-dependent apoptosis by modulating Bcl-2 family proteins, which are critical regulators of programmed cell death.

In addition to its anti-cancer properties, 1-{3-Amino-5-4-(tert-butyl)phenyl-2-thienyl}ethan-1-one has also been investigated for its potential anti-inflammatory and antioxidant activities. Experimental data indicate that the compound can scavenge free radicals effectively, suggesting its role in mitigating oxidative stress-related diseases such as neurodegenerative disorders. Furthermore, preclinical studies have highlighted its ability to inhibit pro-inflammatory cytokines like interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are implicated in chronic inflammatory conditions.

The pharmacokinetic profile of this compound is another area of active research. Studies in animal models have revealed moderate oral bioavailability, with peak plasma concentrations achieved within 4 hours post-administration. The compound undergoes hepatic metabolism primarily via cytochrome P450 enzymes, leading to the formation of several metabolites that retain some degree of biological activity. These findings are essential for designing appropriate dosing regimens and evaluating the safety profile of the compound in clinical settings.

From a structural perspective, the presence of the thienyl ring introduces unique electronic properties that enhance the compound's reactivity towards nucleophilic attack. This feature is exploited in various chemical transformations, including Michael addition reactions and conjugate additions. Recent advancements in asymmetric catalysis have enabled the synthesis of enantiomerically enriched derivatives, which may hold promise for stereo-specific drug design.

In conclusion, CAS No 306935-12-6, or 1-{3-Amino-5-4-(tert-butyl)phenyl-2-thienyl}ethan-1-one, represents a valuable molecule with diverse applications in medicinal chemistry. Its structural complexity, coupled with promising biological activities, positions it as a potential candidate for further development into therapeutic agents. Ongoing research continues to unravel its full potential, paving the way for innovative treatments across various disease domains.